Cas no 28941-56-2 (Nonanoic acid, 3-hydroxy-, methyl ester, (3R)-)

Nonanoic acid, 3-hydroxy-, methyl ester, (3R)- structure

28941-56-2 structure

Product Name:Nonanoic acid, 3-hydroxy-, methyl ester, (3R)-

CAS No:28941-56-2

MF:C₁₀H₂₀O₃

MW:188.264003753662

CID:1437854

Update Time:2024-08-15

Nonanoic acid, 3-hydroxy-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

- Nonanoic acid, 3-hydroxy-, methyl ester, (3R)-
- 3R-hydroxynonanoic acid methyl ester
- (3R)-3-hydroxynonanoic acid
- methyl (3R)-3-hydroxynonanoate
- Methyl (R)-3-Hydroxynonanoate
- Inchi： 1S/C10H20O3/c1-3-4-5-6-7-9(11)8-10(12)13-2/h9,11H,3-8H2,1-2H3
- InChI Key： KHCQOQFCKCGHHU-UHFFFAOYSA-N
- SMILES： CCCCCCC(CC(OC)=O)O

Computed Properties

Exact Mass: 188.1413

Experimental Properties

PSA: 46.53

Nonanoic acid, 3-hydroxy-, methyl ester, (3R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Key Organics Ltd	SS-4978-20MG	(3R)-3-hydroxynonanoic acid	28941-56-2	>95%	20mg	￡76.00	2023-04-18
A2B Chem LLC	AI78409-1mg	(3R)-3-hydroxynonanoic acid	28941-56-2	>99%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI78409-5mg	(3R)-3-hydroxynonanoic acid	28941-56-2	>99%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI78409-10mg	(3R)-3-hydroxynonanoic acid	28941-56-2	>99%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI78409-500mg	(3R)-3-hydroxynonanoic acid	28941-56-2	>99%	500mg	$1131.00	2024-04-20
A2B Chem LLC	AI78409-1g	(3R)-3-hydroxynonanoic acid	28941-56-2	>99%	1g	$1722.00	2024-04-20

Nonanoic acid, 3-hydroxy-, methyl ester, (3R)- Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

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